Cas no 1597836-84-4 (4-(Bromomethyl)-N-ethyl-N-methyl-benzamide)

• Product Name: 4-(Bromomethyl)-N-ethyl-N-methyl-benzamide
• CAS No: 1597836-84-4
• MF: C₁₁H₁₄BrNO
• MW: 256.138962268829
• CID: 5053573
• Update Time: 2025-06-13

4-(Bromomethyl)-N-ethyl-N-methyl-benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-N-ethyl-N-methyl-benzamide
• Benzamide, 4-(bromomethyl)-N-ethyl-N-methyl-

• Inchi： 1S/C11H14BrNO/c1-3-13(2)11(14)10-6-4-9(8-12)5-7-10/h4-7H,3,8H2,1-2H3
• InChI Key： LSXFYJQOZSKJBM-UHFFFAOYSA-N
• SMILES： C(N(CC)C)(=O)C1=CC=C(CBr)C=C1

4-(Bromomethyl)-N-ethyl-N-methyl-benzamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(Bromomethyl)-N-ethyl-N-methyl-benzamide

Recent Advances in the Study of 4-(Bromomethyl)-N-ethyl-N-methyl-benzamide (CAS: 1597836-84-4)

The compound 4-(Bromomethyl)-N-ethyl-N-methyl-benzamide (CAS: 1597836-84-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its bromomethyl functional group and benzamide backbone, serves as a versatile intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and other small-molecule therapeutics. The unique reactivity of the bromomethyl group allows for efficient functionalization, making it a valuable building block in medicinal chemistry.

One of the most notable advancements in the study of 4-(Bromomethyl)-N-ethyl-N-methyl-benzamide is its role in the synthesis of targeted covalent inhibitors. Covalent inhibitors have gained prominence in recent years due to their ability to form irreversible bonds with specific amino acid residues in target proteins, leading to prolonged pharmacological effects. Researchers have utilized the bromomethyl moiety of this compound to design inhibitors for kinases such as EGFR and BTK, which are implicated in various cancers. The covalent modification of these kinases has shown promising results in preclinical studies, with enhanced selectivity and potency compared to traditional reversible inhibitors.

In addition to its applications in covalent inhibitor design, 4-(Bromomethyl)-N-ethyl-N-methyl-benzamide has been investigated for its potential in prodrug development. Prodrugs are inactive compounds that undergo enzymatic or chemical transformation in vivo to release the active drug. The bromomethyl group in this compound can be leveraged to create prodrugs with improved pharmacokinetic properties, such as enhanced solubility and bioavailability. Recent studies have demonstrated the successful incorporation of this moiety into prodrugs for antiviral and anticancer agents, highlighting its versatility in drug design.

Another area of research involving 4-(Bromomethyl)-N-ethyl-N-methyl-benzamide is its use in chemical biology probes. These probes are essential tools for studying biological processes at the molecular level. The bromomethyl group's reactivity enables the conjugation of this compound to various biomolecules, such as proteins and nucleic acids, facilitating the investigation of protein-protein interactions and enzyme mechanisms. For instance, researchers have developed fluorescent probes based on this compound to visualize kinase activity in live cells, providing valuable insights into cellular signaling pathways.

Despite its promising applications, the synthesis and handling of 4-(Bromomethyl)-N-ethyl-N-methyl-benzamide present certain challenges. The bromomethyl group is highly reactive and can undergo unwanted side reactions if not carefully controlled. Recent studies have focused on optimizing synthetic protocols to improve the yield and purity of this compound. Advances in catalytic methods and protective group strategies have been reported, offering more efficient and scalable routes for its production. These developments are critical for ensuring the reliable supply of this intermediate for further research and drug development.

Looking ahead, the potential of 4-(Bromomethyl)-N-ethyl-N-methyl-benzamide in drug discovery and chemical biology is vast. Ongoing research aims to expand its applications to other target classes, such as GPCRs and ion channels, and to explore its utility in emerging therapeutic modalities like PROTACs and molecular glues. Furthermore, the integration of computational chemistry and machine learning approaches is expected to accelerate the design of novel derivatives with enhanced properties. As the understanding of this compound's reactivity and biological interactions deepens, it is poised to play an increasingly important role in the development of next-generation therapeutics.